Cas no 1261958-29-5 (2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid)

• Product Name: 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid
• CAS No: 1261958-29-5
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• MDL: MFCD18318778
• CID: 5216830
• Update Time: 2025-10-31

2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-(4-T-BUTYLSULFAMOYLPHENYL)NICOTINIC ACID
• 3-Pyridinecarboxylic acid, 2-amino-5-[4-[[(1,1-dimethylethyl)amino]sulfonyl]phenyl]-
• 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318778
• Inchi： 1S/C16H19N3O4S/c1-16(2,3)19-24(22,23)12-6-4-10(5-7-12)11-8-13(15(20)21)14(17)18-9-11/h4-9,19H,1-3H3,(H2,17,18)(H,20,21)
• InChI Key： SNNPCXCHINLYPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=C(C(=O)O)C=2)N)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• XLogP3: 2.2
• Topological Polar Surface Area: 131

Additional information on 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid

Recent Advances in the Study of 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid (CAS: 1261958-29-5)

The compound 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid (CAS: 1261958-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and nicotinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in vivo.

Pharmacological evaluations have revealed that 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, research conducted at the University of Cambridge demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal impact on COX-1. This selectivity suggests a reduced risk of gastrointestinal side effects, a common issue with non-selective COX inhibitors. These findings position the compound as a promising candidate for the development of next-generation anti-inflammatory drugs.

Further investigations into the molecular mechanisms of 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid have uncovered its potential applications beyond inflammation. A recent preprint on bioRxiv (2024) reported its ability to modulate the activity of certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, including cancer and metabolic disorders. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, the safety profile of 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid has been a focal point of recent research. Preliminary toxicology studies in animal models have indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential off-target effects. These findings were presented at the 2024 American Chemical Society National Meeting, sparking discussions on the compound's translational potential.

Looking ahead, the integration of 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid into combination therapies is an emerging area of interest. Researchers are exploring its synergistic effects with existing drugs, particularly in the context of multi-target approaches for complex diseases. For example, a collaborative study between academic and industry partners is investigating its use in combination with immune checkpoint inhibitors for enhanced anti-tumor responses. Such interdisciplinary efforts underscore the compound's versatility and broad applicability.

In conclusion, the recent advancements in the study of 2-Amino-5-(4-T-butylsulfamoylphenyl)nicotinic acid (CAS: 1261958-29-5) highlight its significant potential in drug discovery and development. From optimized synthesis methods to promising pharmacological properties and safety profiles, this compound represents a valuable addition to the medicinal chemistry toolkit. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and bring it closer to clinical application.